6-Methyl-1H-pyrrolo[2,3-b]pyridin-4-amine

• IUPAC Name: 6-methyl-1H-pyrrolo[2,3-b]pyridin-4-amine
• InChI: InChI=1S/C8H9N3/c1-5-4-7(9)6-2-3-10-8(6)11-5/h2-4H,1H3,(H3,9,10,11)
• InChI Key: LNLFPJVXLOPHDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CNC2=N1)N
• Molecular Formula: C8H9N3
• DSSTOX Substance ID: DTXSID60646903
• Molecular Weight: 147.18 g/mol
• CAS RN: 1000340-60-2

Description

6-Methyl-1H-pyrrolo[2,3-b]pyridin-4-amine is a compound that belongs to the class of organic compounds known as pyrrolopyridines. These are compounds containing a pyrrolopyridine moiety, which consists of a pyrrole ring fused to a pyridine. The compound has a molecular weight of 147.18 g/mol.

Synthesis Analysis

While specific synthesis methods for 6-Methyl-1H-pyrrolo[2,3-b]pyridin-4-amine were not found, related compounds have been synthesized through various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Molecular Structure Analysis

The InChI code for 6-Methyl-1H-pyrrolo[2,3-b]pyridin-4-amine is 1S/C8H9N3/c1-5-4-7(9)6-2-3-10-8(6)11-5/h2-4H,1H3, (H3,9,10,11). This indicates that the compound contains 8 carbon atoms, 9 hydrogen atoms, and 3 nitrogen atoms.

Physical And Chemical Properties Analysis

6-Methyl-1H-pyrrolo[2,3-b]pyridin-4-amine is a solid at room temperature.

Scientific Research Applications

Cancer Therapy

• Field : Oncology
• Application : 1H-pyrrolo[2,3-b]pyridine derivatives have been found to inhibit the Fibroblast Growth Factor Receptor (FGFR), which plays an essential role in various types of tumors. Therefore, these derivatives are being developed as a potential cancer therapy.
• Method : The derivatives were synthesized and their activities against FGFR1, 2, and 3 were tested. One of the compounds, referred to as 4h, exhibited potent FGFR inhibitory activity.
• Results : Compound 4h inhibited breast cancer 4T1 cell proliferation and induced its apoptosis. It also significantly inhibited the migration and invasion of 4T1 cells.

Immunomodulation

• Field : Immunology
• Application : 1H-pyrrolo[2,3-b]pyridine derivatives have been developed as novel immunomodulators targeting Janus Kinase 3 (JAK3) for use in treating immune diseases such as organ transplantation.
• Method : The derivatives were synthesized and their inhibitory activity against JAK3 was tested. The introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring led to a large increase in JAK3 inhibitory activity.
• Results : Compound 14c was identified as a potent, moderately selective JAK3 inhibitor. The immunomodulating effect of 14c on interleukin-2-stimulated T cell proliferation was shown.

Blood Glucose Reduction

• Field : Endocrinology
• Application : 1H-pyrrolo[2,3-b]pyridine derivatives may find application in the prevention and treatment of disorders involving elevated plasma blood glucose, such as hyperglycemia and ailments in which such a reduction of blood glucose is beneficial.
• Method : The exact method of application or experimental procedures was not detailed in the source.
• Results : The derivatives were found to be effective in reducing blood glucose.

Antiviral Therapeutics

• Field : Virology
• Application : Compounds containing five-membered heteroaryl amines, such as 1H-pyrrolo[2,3-b]pyridine derivatives, have shown relatively higher antiviral activity against Newcastle disease virus. These compounds are almost on par with the well-known antiviral commercial drug, Ribavirin.
• Method : The exact method of application or experimental procedures was not detailed in the source.
• Results : The results suggest that further modification of these amines could lead to a potent molecule for antiviral therapeutics.

Antiviral Therapeutics

• Field : Virology
• Application : Compounds containing five-membered heteroaryl amines, such as 1H-pyrrolo[2,3-b]pyridine derivatives, have shown relatively higher antiviral activity against Newcastle disease virus. These compounds are almost on par with the well-known antiviral commercial drug, Ribavirin.
• Method : The exact method of application or experimental procedures was not detailed in the source.
• Results : The results suggest that further modification of these amines could lead to a potent molecule for antiviral therapeutics.

Safety And Hazards

The compound is not intended for human or veterinary use and is for research use only. It has a GHS05 pictogram, indicating that it is corrosive. The hazard statements include H314, indicating that it causes severe skin burns and eye damage. The precautionary statement includes P280, indicating that protective gloves/protective clothing/eye protection/face protection should be worn.